Cas no 42135-78-4 (4-(1-Naphthyl)-3-thiosemicarbazide)

4-(1-Naphthyl)-3-thiosemicarbazide structure
42135-78-4 structure
Product Name:4-(1-Naphthyl)-3-thiosemicarbazide
CAS No:42135-78-4
MF:C11H11N3S
MW:217.290140390396
MDL:MFCD00060343
CID:825844
Update Time:2026-04-29

4-(1-Naphthyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Naphthyl)-3-thiosemicarbazide
    • 1-amino-3-naphthalen-1-ylthiourea
    • MDL: MFCD00060343
    • Inchi: InChI=1S/C11H11N3S/c12-14-11(15)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,12H2,(H2,13,14,15)
    • InChI Key: TZGQJLSTYZDCHA-UHFFFAOYSA-N
    • SMILES: NNC(NC1=CC=CC2=CC=CC=C21)=S

Computed Properties

  • Exact Mass: 217.06700
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • Melting Point: 139-141°C (dec.)
  • PSA: 82.17000
  • LogP: 3.16410

4-(1-Naphthyl)-3-thiosemicarbazide Security Information

4-(1-Naphthyl)-3-thiosemicarbazide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(1-Naphthyl)-3-thiosemicarbazide Pricemore >>

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